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Compound of Interest

Compound Name: 2,4-Dimethoxybenzoic acid

CAS No.: 91-52-1

Cat. No.: B146711

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-dimethoxybenzoic acid, a

significant chemical intermediate in various synthetic and pharmaceutical applications. This

document details its chemical structure, physicochemical properties, spectroscopic data, and

experimental protocols for its synthesis and characterization. Furthermore, it explores the

current understanding of its biological activities and potential roles in drug development,

supported by visualizations of key workflows and related signaling pathways.

Core Chemical Identity and Properties
2,4-Dimethoxybenzoic acid, with the CAS number 91-52-1, is a white to off-white crystalline

powder.[1] Its core structure consists of a benzene ring substituted with a carboxylic acid group

at position 1 and two methoxy groups at positions 2 and 4. This substitution pattern significantly

influences its chemical reactivity and physical properties.
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The fundamental structural and identifying information for 2,4-dimethoxybenzoic acid is

summarized in the table below.

Identifier Value

IUPAC Name 2,4-dimethoxybenzoic acid[2]

CAS Number 91-52-1[2]

Molecular Formula C₉H₁₀O₄[2]

Molecular Weight 182.17 g/mol [2]

SMILES COC1=CC=C(C(=O)O)C(OC)=C1

InChI Key GPVDHNVGGIAOQT-UHFFFAOYSA-N[2]

Physicochemical Properties
A compilation of key physicochemical properties is provided below, offering a snapshot of the

compound's characteristics relevant to experimental design and application.

Property Value Source

Melting Point 107-109 °C [1]

Boiling Point 312.98 °C (estimated) [3]

Water Solubility Slightly soluble [1]

pKa 4.36 ± 0.10 (Predicted) [1]

logP (o/w) 1.588 (estimated) [3]

Synthesis of 2,4-Dimethoxybenzoic Acid
The synthesis of 2,4-dimethoxybenzoic acid can be achieved through various methods. A

common approach involves the carboxylation of a corresponding substituted benzene

derivative. Below is a detailed experimental protocol for a plausible synthetic route.
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The following diagram illustrates a logical workflow for the synthesis of 2,4-dimethoxybenzoic
acid, starting from m-xylene.

m-Xylene Friedel-Crafts Carboxylation with CO₂ and AlCl₃ 2,4-Dimethylbenzoic acid Purification (Acid-Base Extraction) 2,4-Dimethoxybenzoic Acid

Click to download full resolution via product page

Caption: Synthetic workflow for 2,4-Dimethoxybenzoic Acid.

Experimental Protocol: Friedel-Crafts Carboxylation of
m-Xylene
This protocol describes the synthesis of the precursor 2,4-dimethylbenzoic acid, which can be

further modified to yield 2,4-dimethoxybenzoic acid. This method is adapted from a

carboxylation process using carbon dioxide.[4]

Materials:

m-Xylene

Anhydrous Aluminum Chloride (AlCl₃)

Carbon Dioxide (gas)

Dilute Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) or other suitable base

Reaction vessel with stirring mechanism

Gas inlet and pressure gauge

Procedure:

Reaction Setup: In a reactor equipped with a stirrer, add m-xylene and anhydrous aluminum

chloride catalyst in a mass ratio of approximately 1:0.10 to 1:0.35.[4]
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Carboxylation: Seal the reactor and purge with carbon dioxide gas to replace the air.

Pressurize the reactor with carbon dioxide to 0.2-0.7 MPa.[4]

Reaction Conditions: Maintain the temperature between 25-40°C and stir the reaction

mixture for 5-10 hours.[4]

Work-up: After the reaction is complete, add m-xylene and dilute hydrochloric acid to the

reaction mixture while keeping the temperature below 30°C. Stir for 20 minutes and then

allow the layers to separate.[4]

Extraction: Separate the organic phase and adjust its pH to approximately 11 with a suitable

base to deprotonate the carboxylic acid, making it water-soluble. Separate the aqueous

phase.

Precipitation: Acidify the aqueous phase with dilute hydrochloric acid to a pH of 2-3. This will

precipitate the 2,4-dimethylbenzoic acid as a white powder.[4]

Isolation: Filter the precipitate and dry it to obtain the product.

Note: Further steps involving oxidation and methylation would be required to convert 2,4-

dimethylbenzoic acid to 2,4-dimethoxybenzoic acid.

Spectroscopic Characterization
Accurate characterization of 2,4-dimethoxybenzoic acid is crucial for confirming its identity

and purity. The following sections provide a summary of its key spectroscopic data and

generalized experimental protocols for obtaining them.

Spectroscopic Data Summary
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Spectroscopic Technique Key Data Points

¹H NMR (CDCl₃)

δ (ppm): ~10-12 (s, 1H, -COOH), ~7.9 (d, 1H,

Ar-H), ~6.5 (dd, 1H, Ar-H), ~6.4 (d, 1H, Ar-H),

~3.9 (s, 3H, -OCH₃), ~3.8 (s, 3H, -OCH₃)

¹³C NMR

δ (ppm): ~168 (-COOH), ~163 (Ar-C-O), ~158

(Ar-C-O), ~134 (Ar-C-H), ~106 (Ar-C-H), ~98

(Ar-C-H), ~56 (-OCH₃), ~55 (-OCH₃)

IR Spectroscopy (KBr)

ν (cm⁻¹): 3300-2500 (broad, O-H stretch),

~1700 (strong, C=O stretch), ~1600, ~1500

(C=C aromatic stretch), ~1250, ~1030 (C-O

stretch)

Mass Spectrometry (EI)
m/z: 182 (M⁺), 167 ([M-CH₃]⁺), 139 ([M-

COOH]⁺)

Experimental Protocols for Spectroscopic Analysis
Sample Preparation:

Dissolve 5-10 mg of 2,4-dimethoxybenzoic acid in approximately 0.6-0.7 mL of a suitable

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.[5]

Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

Filter the solution if any particulate matter is present.[6]

¹H NMR Acquisition:

Instrument: A 400 MHz or higher field NMR spectrometer.

Parameters:

A standard one-pulse sequence.

Acquire a sufficient number of scans to achieve a good signal-to-noise ratio.
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Set a spectral width that covers the expected chemical shift range (e.g., 0-12 ppm).

Use a relaxation delay of 1-5 seconds.

¹³C NMR Acquisition:

Instrument: A 400 MHz or higher field NMR spectrometer.

Parameters:

A proton-decoupled pulse sequence (e.g., zgpg30).

A larger number of scans will be required compared to ¹H NMR.

Use a relaxation delay of 2 seconds.[7]

Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 2,4-dimethoxybenzoic acid with approximately 100-200

mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,

uniform powder is obtained.

Place a portion of the powder into a pellet press and apply pressure to form a transparent or

translucent pellet.

FTIR Acquisition:

Instrument: A Fourier-Transform Infrared (FTIR) spectrometer.

Parameters:

Record a background spectrum of the empty sample compartment.

Place the KBr pellet in the sample holder.

Acquire the sample spectrum, typically over a range of 4000-400 cm⁻¹.[8]

Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Analytical_Characterization_of_2_5_Dimethoxybenzoic_Acid.pdf
https://www.benchchem.com/product/b146711/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-4-dimethoxybenzoic-acid
https://www.benchchem.com/pdf/Definitive_Identification_of_2_5_Dimethoxybenzoic_Acid_A_Comparative_Guide_to_Analytical_Techniques.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146711?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation:

Prepare a dilute solution of 2,4-dimethoxybenzoic acid in a volatile organic solvent such as

methanol or acetonitrile.

GC-MS Acquisition:

Instrument: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

GC Parameters:

Column: A suitable capillary column (e.g., HP-5MS).

Inlet Temperature: 250°C.

Oven Program: A temperature gradient suitable for eluting the analyte, for example,

starting at 100°C and ramping up to 280°C.[8]

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.[8]

Mass Range: Scan a mass-to-charge (m/z) range that includes the molecular weight of the

compound (e.g., m/z 40-300).

Ion Source Temperature: 230°C.[8]

Analytical Workflow
The following diagram outlines the logical workflow for the characterization of synthesized 2,4-
dimethoxybenzoic acid.
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Synthesized Product

Purity Assessment (e.g., HPLC, TLC)
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NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry IR Spectroscopy
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Caption: Workflow for the analytical characterization of 2,4-Dimethoxybenzoic Acid.

Biological Activity and Drug Development Potential
While 2,4-dimethoxybenzoic acid is a valuable building block in organic synthesis, its intrinsic

biological activity is not extensively documented in scientific literature. However, the broader

class of benzoic acid derivatives has shown a wide range of pharmacological effects, providing

a basis for potential applications of 2,4-dimethoxybenzoic acid in drug discovery and

development.

Insights from Related Compounds
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Histone Deacetylase (HDAC) Inhibition: Certain naturally occurring benzoic acid derivatives

have been investigated as HDAC inhibitors for cancer therapy.[9] However, one study noted

that dihydroxybenzoic acid derivatives were more effective HDAC inhibitors than dimethoxy

benzoic acid derivatives.[10] This suggests that the methoxy groups in 2,4-
dimethoxybenzoic acid may not be optimal for this specific biological target.

Neuroprotective Effects: Phenolic acids, including various benzoic acid derivatives, have

been reported to have neuroprotective roles.[11] They have been studied for their potential in

ameliorating conditions such as neuroinflammation and apoptosis.[11] For instance,

protocatechuic acid and 4-hydroxybenzoic acid, which are metabolites of anthocyanins, have

shown neuroprotective and anti-inflammatory effects.[12]

Anticancer and Cytotoxic Activity: Derivatives of 4-methoxybenzoic acid have demonstrated

potential as anticancer agents by targeting cell survival pathways like Akt/NF-κB.[13]

Potential Signaling Pathway Involvement
Based on the activity of structurally similar compounds, it can be hypothesized that derivatives

of 2,4-dimethoxybenzoic acid might interact with cell survival and inflammatory pathways.

The PI3K/Akt/NF-κB signaling cascade is a critical regulator of cell survival, proliferation, and

inflammation, and is a common target for phenolic compounds.
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Caption: Hypothesized interaction with the PI3K/Akt/NF-κB signaling pathway.
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Disclaimer: The biological activities and signaling pathway interactions described above are

based on studies of related benzoic acid derivatives and serve as a hypothetical framework for

potential research directions for 2,4-dimethoxybenzoic acid and its analogs. Further

experimental validation is required.

Conclusion
2,4-Dimethoxybenzoic acid is a well-characterized compound with established synthetic

routes and clear spectroscopic signatures. While its primary role to date has been as a

chemical intermediate, the diverse biological activities of its structural analogs suggest that its

potential in drug discovery may be underexplored. This technical guide provides the

foundational chemical knowledge and experimental frameworks necessary for researchers to

utilize 2,4-dimethoxybenzoic acid in their synthetic endeavors and to potentially investigate its

future applications in the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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